methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate, also known as DFMP, is a synthetic compound with many potential applications in scientific research. It has been studied for its ability to act as an inhibitor of enzymes and to affect biochemical and physiological processes.
Mechanism of Action
Methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the binding of the substrate. This prevents the enzyme from catalyzing the reaction and thus inhibits the enzyme. In addition, methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate may act as an inhibitor of drug-receptor interactions by binding to the receptor and preventing the binding of the drug. This prevents the drug from activating the receptor and thus inhibits the drug-receptor interaction.
Biochemical and Physiological Effects
methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has been studied for its effects on biochemical and physiological processes. It has been found to inhibit the activity of thymidylate synthase, which is involved in DNA synthesis. This inhibition can lead to changes in cell growth and proliferation, as well as changes in gene expression. In addition, methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has been found to affect the activity of other enzymes involved in metabolic processes, such as fatty acid oxidation.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, it has been found to be a potent inhibitor of enzymes, making it useful for studying the effects of enzyme inhibition on biochemical and physiological processes. However, methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate also has some limitations. It is not very soluble in water, which can make it difficult to use in experiments that require aqueous solutions. In addition, it can be toxic at high concentrations, so care must be taken when using it in laboratory experiments.
Future Directions
There are several potential future directions for the use of methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate in scientific research. One potential direction is to explore its potential as an inhibitor of drug-receptor interactions. In addition, further research could be done to explore its potential effects on other biochemical and physiological processes, such as signal transduction pathways. Finally, further research could be done to explore the potential of methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate as a therapeutic agent, as well as to investigate its potential side effects.
Synthesis Methods
Methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate can be synthesised through a two-step process. The first step involves the reaction of 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid with methyl iodide in the presence of a base, such as potassium carbonate. This reaction produces methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate, which can then be purified by recrystallization.
Scientific Research Applications
Methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has been studied for its potential applications in scientific research. It has been found to act as an inhibitor of enzymes, such as thymidylate synthase, and can be used to study the effects of enzyme inhibition on biochemical and physiological processes. In addition, methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has been used to study the effects of drug-receptor interactions, as well as to study the effects of drugs on cellular processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate involves the reaction of difluoromethyl pyrazole with methyl chloroformate and ammonia.", "Starting Materials": [ "Difluoromethyl pyrazole", "Methyl chloroformate", "Ammonia" ], "Reaction": [ "Difluoromethyl pyrazole is reacted with methyl chloroformate in the presence of a base such as triethylamine to form methyl 4-difluoromethylpyrazole-3-carboxylate.", "The resulting product is then reacted with ammonia in ethanol to form methyl 4-amino-1-(difluoromethyl)pyrazole-3-carboxylate.", "Finally, the carboxylate group is esterified with methanol in the presence of a catalyst such as sulfuric acid to form the desired product, methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate." ] } | |
CAS RN |
1690551-06-4 |
Product Name |
methyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
Molecular Formula |
C6H7F2N3O2 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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